2-[(3-Fluorobenzyl)sulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
2-[(3-Fluorobenzyl)sulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
626221-44-1
VCID:
VC0460694
InChI:
InChI=1S/C17H12F4N2S/c18-11-4-1-3-10(7-11)9-24-16-13(8-22)15(17(19,20)21)12-5-2-6-14(12)23-16/h1,3-4,7H,2,5-6,9H2
SMILES:
C1CC2=C(C1)N=C(C(=C2C(F)(F)F)C#N)SCC3=CC(=CC=C3)F
Molecular Formula:
C17H12F4N2S
Molecular Weight:
352.4g/mol
2-[(3-Fluorobenzyl)sulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
CAS No.: 626221-44-1
Main Products
VCID: VC0460694
Molecular Formula: C17H12F4N2S
Molecular Weight: 352.4g/mol
![2-[(3-Fluorobenzyl)sulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile - 626221-44-1](/images/no_structure.jpg)
| CAS No. | 626221-44-1 |
|---|---|
| Product Name | 2-[(3-Fluorobenzyl)sulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
| Molecular Formula | C17H12F4N2S |
| Molecular Weight | 352.4g/mol |
| IUPAC Name | 2-[(3-fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C17H12F4N2S/c18-11-4-1-3-10(7-11)9-24-16-13(8-22)15(17(19,20)21)12-5-2-6-14(12)23-16/h1,3-4,7H,2,5-6,9H2 |
| Standard InChIKey | VPYBPQHWVAFJNV-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C1)N=C(C(=C2C(F)(F)F)C#N)SCC3=CC(=CC=C3)F |
| Canonical SMILES | C1CC2=C(C1)N=C(C(=C2C(F)(F)F)C#N)SCC3=CC(=CC=C3)F |
| PubChem Compound | 1005498 |
| Last Modified | Nov 11 2021 |
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